Cas no 1600970-78-2 (4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione)

• Product Name: 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione
• CAS No: 1600970-78-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6400637
• PubChem ID: 21438914
• Update Time: 2025-06-08

4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione
• SCHEMBL11716877
• 1600970-78-2
• EN300-1126937

• Inchi： 1S/C10H12N2O2/c1-7(2)8(13)6-9(14)10-11-4-3-5-12-10/h3-5,7H,6H2,1-2H3
• InChI Key： IAOBKKOHQZTSSU-UHFFFAOYSA-N
• SMILES： O=C(CC(C1N=CC=CN=1)=O)C(C)C

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.9Ų

Additional information on 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione

Comprehensive Overview of 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione (CAS No. 1600970-78-2)

4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione (CAS No. 1600970-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This β-diketone derivative, characterized by its pyrimidine moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's molecular structure, featuring a methyl group at the 4-position and a pyrimidin-2-yl substituent, contributes to its reactivity and versatility in organic transformations.

In recent years, the demand for heterocyclic compounds like 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione has surged due to their role in designing bioactive molecules. The compound's CAS No. 1600970-78-2 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Its keto-enol tautomerism and ability to form chelating complexes with metal ions have also sparked interest in materials science. A common query among researchers is how to optimize the synthesis of 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione to achieve higher yields and purity, which underscores the need for advanced organic synthesis methodologies.

The compound's pyrimidine ring is a key structural feature shared with many FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies. With the rise of computational chemistry and AI-driven drug design, researchers are leveraging tools like molecular docking to predict the binding affinity of 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione with target proteins. This aligns with the broader trend of rational drug design, where small molecule libraries are screened for potential therapeutic candidates. The compound's logP value and solubility profile are also critical parameters evaluated during preclinical development.

Another area of interest is the compound's potential role in sustainable chemistry. As the pharmaceutical industry shifts toward green synthesis, researchers are investigating eco-friendly catalysts and solvents for producing 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione. Questions like "How to reduce waste in the synthesis of β-diketones?" or "What are the alternative energy sources for organic reactions?" are frequently explored in conjunction with this compound. Its stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its appeal for industrial applications.

From a spectroscopic characterization perspective, 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione is often analyzed using NMR, IR, and mass spectrometry techniques. The compound's proton chemical shifts and fragmentation patterns provide insights into its purity and structural integrity. Analytical chemists frequently search for "How to interpret NMR spectra of pyrimidine derivatives?" or "What are the chromatographic methods for separating diketone isomers?"—questions directly relevant to this molecule.

In conclusion, 4-methyl-1-(pyrimidin-2-yl)pentane-1,3-dione (CAS No. 1600970-78-2) represents a multifaceted compound with applications spanning drug discovery, materials science, and green chemistry. Its structural motifs and reactivity continue to inspire innovative research, addressing both fundamental scientific questions and practical industrial challenges. As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in advancing molecular science.